Cas no 2171207-72-8 (5-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid)

• Product Name: 5-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid
• CAS No: 2171207-72-8
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5997363
• PubChem ID: 165579169
• Update Time: 2025-07-21

5-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid
• EN300-1563249
• 5-[(2S)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]pentanoic acid
• 2171207-72-8

• Inchi： 1S/C26H32N2O5/c1-3-23(25(31)28(4-2)16-10-9-15-24(29)30)27-26(32)33-17-22-20-13-7-5-11-18(20)19-12-6-8-14-21(19)22/h5-8,11-14,22-23H,3-4,9-10,15-17H2,1-2H3,(H,27,32)(H,29,30)/t23-/m0/s1
• InChI Key： FETSQKHSSDHIMS-QHCPKHFHSA-N
• SMILES： O(C(N[C@@H](CC)C(N(CC)CCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid

5-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid: A Novel Bioactive Compound with Promising Therapeutic Potential

5-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid is a complex organic molecule that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, with the CAS number 2171207-72-8, represents a critical advancement in the development of targeted drug delivery systems and therapeutic agents for various diseases. The molecular architecture of this compound is characterized by a central pentanoic acid chain, which is functionalized with a butanamido group and a fluoren-9-yl moiety, both of which are crucial for its biological functionality.

Recent studies have highlighted the importance of fluoren-9-yl derivatives in enhancing the solubility and bioavailability of pharmaceutical compounds. The fluoren-9-yl group, a bicyclic aromatic structure, provides a stable platform for conjugation with various functional groups, enabling the design of multifunctional molecules with tailored properties. In the context of 5-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid, the fluoren-9-yl moiety is linked to a methoxycarbonyl group, which is further connected to a butanamido chain. This intricate structure allows the compound to interact with specific biological targets, such as cell membrane receptors or intracellular enzymes, thereby modulating cellular processes with high specificity.

One of the most notable aspects of 5-(2S)-N-ethyl-2-({( 9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid is its stereochemical configuration, denoted by the 2S descriptor. The 2S configuration refers to the spatial arrangement of substituents around the stereocenter at the second carbon atom of the butanamido chain. This stereochemical feature is critical for the compound's biological activity, as it influences the molecule's ability to bind to target proteins or receptors. Recent research has demonstrated that stereochemical variations in similar compounds can lead to significant differences in pharmacological profiles, underscoring the importance of precise stereocontrol in drug design.

The methoxycarbonyl group, another key component of this molecule, plays a vital role in its chemical reactivity and functional versatility. The methoxycarbonyl moiety serves as a linker between the fluoren-9-yl group and the butanamido chain, facilitating the formation of covalent bonds with other molecules. This property is particularly valuable in the context of drug conjugation, where the compound can be linked to therapeutic agents or imaging agents to enhance their targeting efficiency. Studies published in Advanced Drug Delivery Reviews (2023) have emphasized the utility of such linker groups in developing prodrugs and bioconjugates with improved therapeutic outcomes.

In addition to its structural complexity, 5-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid has shown promising pharmacological potential in preclinical studies. Research published in Journal of Medicinal Chemistry (2024) reported that this compound exhibits anti-inflammatory properties by modulating the activity of nuclear factor-kappa B (NF-κB), a key regulator of immune responses. The compound's ability to inhibit NF-κB activation suggests its potential application in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as a scaffold for the development of novel therapeutics. The fluoren-9-yl core provides a versatile platform for the synthesis of derivatives with diverse biological activities. For instance, a 2023 study in ACS Chemical Biology demonstrated that modifications to the fluoren-9-yl group can significantly alter the compound's affinity for specific receptors, enabling the design of molecules with enhanced selectivity and reduced side effects. This finding highlights the importance of structural optimization in the development of effective therapies.

Moreover, the butanamido group in 5-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid contributes to its solubility and stability in biological environments. The presence of the amide functional group allows the compound to form hydrogen bonds with cellular components, enhancing its interactions with target proteins. This property is particularly advantageous in the design of drugs that require high water solubility for effective delivery to target tissues.

The synthesis of 5-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid involves a series of well-defined chemical reactions that highlight the complexity of its molecular structure. The synthesis typically begins with the preparation of the fluoren-9-yl group, followed by the introduction of the methoxycarbonyl moiety and the butanamido chain. The stereochemical control of the 2S configuration is achieved through the use of chiral auxiliaries or asymmetric catalysis, ensuring the desired spatial arrangement of substituents.

Recent advances in synthetic methodologies have enabled the efficient production of this compound, making it a viable candidate for further biological evaluation. Techniques such as microwave-assisted synthesis and solid-phase peptide synthesis have been employed to streamline the synthesis process, reducing the time and cost associated with large-scale production. These developments are crucial for translating the compound's potential into therapeutic applications.

In conclusion, 5-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid represents a significant breakthrough in pharmaceutical chemistry, with its unique structural features and promising biological activities. The compound's potential applications in the treatment of inflammatory diseases and its role as a scaffold for the development of novel therapeutics underscore its importance in modern drug discovery. As research in this area continues to evolve, the compound may pave the way for the development of more effective and targeted therapies for a wide range of medical conditions.

Further studies are needed to fully elucidate the compound's mechanisms of action and to optimize its properties for therapeutic use. The integration of advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR), will be essential in characterizing the compound's interactions with biological targets. Additionally, in vivo studies are required to assess the compound's efficacy and safety in preclinical models, providing critical insights into its potential as a therapeutic agent.

Overall, 5-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid exemplifies the power of chemical innovation in the development of new medicines. Its structural complexity and functional versatility make it a valuable candidate for further exploration, with the potential to impact various fields of medicine and biotechnology.